molecular formula C40H62F9N11O14 B605573 ArgTX-48 TFA CAS No. 1418874-74-4

ArgTX-48 TFA

Cat. No. B605573
CAS RN: 1418874-74-4
M. Wt: 1091.9846
InChI Key: VWHRWOSSRLYAKG-HFYJLKHYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

ArgTX-48 is a highly potent and subfamily selective antagonist of the NMDARs and AMPARs.

Scientific Research Applications

Imaging and Neurological Studies

  • ArgTX-48 TFA is an analogue of argiotoxin-636 found in spider venom, and it shows increased potency and selectivity for ionotropic glutamate (iGlu) receptors. It has been utilized in the development of fluorescent iGlu receptor ligands, proving useful for dynamic studies in neuroscience, particularly in imaging iGlu receptors in hippocampal neurons (Nørager et al., 2013).

Ionotropic Glutamate Receptors Research

  • ArgTX-48 TFA and its analogues have been central in structure-activity relationship studies focusing on ionotropic glutamate receptors. Such studies have led to the identification of compounds with increased potency and selectivity for specific iGlu receptor subtypes, providing valuable insights for further research in this area (Poulsen et al., 2013).

Gene Delivery in Neuronal Research

  • A study explored the potential of cationic amino acid-based lipids, including Arg-C3-Glu2C14 with TFA-, as nonviral gene delivery vectors in primary cultured neurons. Arg-C3-Glu2C14 with TFA- showed promise as a reliable transfection reagent for primary cultured neurons, highlighting its potential application in gene therapy and neuronal cell biology research (Aoshima et al., 2013).

properties

CAS RN

1418874-74-4

Product Name

ArgTX-48 TFA

Molecular Formula

C40H62F9N11O14

Molecular Weight

1091.9846

IUPAC Name

(S)-N1-(4-((8-((S)-2-amino-5-guanidinopentanamido)octyl)amino)butyl)-2-(2-(2,4-dihydroxyphenyl)acetamido)succinamide tris(2,2,2-trifluoroacetate)

InChI

InChI=1S/C30H53N9O6.3C2HF3O2/c31-23(10-9-17-38-30(33)34)28(44)36-15-6-4-2-1-3-5-13-35-14-7-8-16-37-29(45)24(20-26(32)42)39-27(43)18-21-11-12-22(40)19-25(21)41;3*3-2(4,5)1(6)7/h11-12,19,23-24,35,40-41H,1-10,13-18,20,31H2,(H2,32,42)(H,36,44)(H,37,45)(H,39,43)(H4,33,34,38);3*(H,6,7)/t23-,24-;;;/m0.../s1

InChI Key

VWHRWOSSRLYAKG-HFYJLKHYSA-N

SMILES

O=C([C@H](CC(N)=O)NC(CC1=CC=C(C=C1O)O)=O)NCCCCNCCCCCCCCNC([C@H](CCCNC(N)=N)N)=O.O=C(C(F)(F)F)O.O=C(C(F)(F)F)O.O=C(C(F)(F)F)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

ArgTX-48 TFA;  ArgTX48;  ArgTX 48; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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